2-(1,4'-Bipiperidin-1'-yl)ethanamine
Description
“2-(1,4’-Bipiperidin-1’-yl)ethanamine” is a chemical compound with the molecular formula C12H25N3 . It is also known by other synonyms such as “2-(4-piperidin-1-ylpiperidin-1-yl)ethanamine” and “2-([1,4’-Bipiperidin]-1’-yl)ethanamine” among others . The molecular weight of this compound is 211.35 g/mol .
Molecular Structure Analysis
The InChI representation of the molecule is InChI=1S/C12H25N3/c13-6-11-14-9-4-12(5-10-14)15-7-2-1-3-8-15/h12H,1-11,13H2 . The canonical SMILES representation is C1CCN(CC1)C2CCN(CC2)CCN . These representations provide a detailed view of the molecular structure of the compound.
Physical And Chemical Properties Analysis
The compound has a molecular weight of 211.35 g/mol . It has a hydrogen bond donor count of 1 and a hydrogen bond acceptor count of 3 . The compound has a rotatable bond count of 3 . The exact mass and monoisotopic mass of the compound is 211.204847810 g/mol . The topological polar surface area of the compound is 32.5 Ų . The compound has a heavy atom count of 15 .
Scientific Research Applications
Proteomics Research
2-(1,4’-Bipiperidin-1’-yl)ethanamine: is utilized in proteomics, which is the large-scale study of proteins, particularly their structures and functions. This compound is used as a biochemical tool to isolate and analyze protein complexes, helping researchers understand protein interactions and the effects of post-translational modifications .
Analytical Chemistry
In analytical chemistry, this compound serves as a reagent or a catalyst in chemical reactions to analyze the composition of substances. Its properties may be harnessed to facilitate the separation of compounds or to enhance the accuracy of chemical measurements .
Biopharma Production
The biopharmaceutical industry uses 2-(1,4’-Bipiperidin-1’-yl)ethanamine in the synthesis of therapeutic agents. It may act as an intermediate in the production of complex drugs, contributing to the development of new medications .
Advanced Battery Science
This chemical plays a role in battery science and technology. It could be involved in the synthesis of electrolyte components or as part of the formulation of conductive polymers, which are essential for high-performance batteries .
Safety and Controlled Environment
In safety research, 2-(1,4’-Bipiperidin-1’-yl)ethanamine might be used to study the toxicological effects of chemical exposure. It can also be used to develop safety protocols in controlled environments where precise chemical handling is crucial .
Chromatography and Mass Spectrometry
This compound is significant in chromatography and mass spectrometry, where it may be used as a standard or reference compound. It helps in calibrating instruments and validating methods for the detection and quantification of various substances .
properties
IUPAC Name |
2-(4-piperidin-1-ylpiperidin-1-yl)ethanamine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H25N3/c13-6-11-14-9-4-12(5-10-14)15-7-2-1-3-8-15/h12H,1-11,13H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VWRTWSXDVXJWDX-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN(CC1)C2CCN(CC2)CCN |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H25N3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
211.35 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(1,4'-Bipiperidin-1'-yl)ethanamine | |
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